Cas no 72845-15-9 (Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-)

• Product Name: Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-
• CAS No: 72845-15-9
• MF: C₁₆H₂₇NO₇S
• MW: 377.453084230423
• CID: 543375
• Update Time: 2024-03-06

Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-
• Butanedioic acid, 2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-

• Inchi： 1S/C16H27NO7S/c1-2-3-4-5-6-7-12(18)17-8-9-25-14(21)11-16(24,15(22)23)10-13(19)20/h24H,2-11H2,1H3,(H,17,18)(H,19,20)(H,22,23)
• InChI Key： ORCFRMJQSNRCSF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(CC(=O)SCCNC(=O)CCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 377.15091

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 602.4±55.0 °C(Predicted)
• PSA: 141
• pka: 3.03±0.28(Predicted)